Cas no 85829-14-7 (2,4-Dichloro-5-nitroanisole)

• Product Name: 2,4-Dichloro-5-nitroanisole
• CAS No: 85829-14-7
• MF: C₇H₅Cl₂NO₃
• MW: 222.025500059128
• MDL: MFCD24539380
• CID: 1119285
• PubChem ID: 20240179
• Update Time: 2024-10-26

2,4-Dichloro-5-nitroanisole Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-5-nitroanisole
• 1,5-Dichloro-2-methoxy-4-nitrobenzene
• 1,5-Dichloro-2-methoxy-4-nitrobenzene (ACI)
• MFCD24539380
• CS-0061901
• SCHEMBL10814747
• 2,4-dicloro-5-nitroanisole
• 85829-14-7
• DB-323481
• AS-33035
• AWZSXENBQLPKOX-UHFFFAOYSA-N
• SY242057
• AKOS024261876

• MDL： MFCD24539380
• Inchi： 1S/C7H5Cl2NO3/c1-13-7-3-6(10(11)12)4(8)2-5(7)9/h2-3H,1H3
• InChI Key： AWZSXENBQLPKOX-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(Cl)=CC(Cl)=C(OC)C=1)=O

Computed Properties

• Exact Mass: 220.9646484g/mol
• Monoisotopic Mass: 220.9646484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.488±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.047 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers